Cas no 20820-41-1 (1-nitrooxybutan-2-yl nitrate)

1-nitrooxybutan-2-yl nitrate structure
Product name:1-nitrooxybutan-2-yl nitrate
1-nitrooxybutan-2-yl nitrate Chemical and Physical Properties
Names and Identifiers
-
- 1-nitrooxybutan-2-yl nitrate
- DTXSID40875577
- 1,2-butandiol dinitrate
- SCHEMBL8266897
- 20820-41-1
- 1,2-Butanediol dinitrate
- 1,2-BUTYLDINITRATE
-
- Inchi: InChI=1S/C4H8N2O6/c1-2-4(12-6(9)10)3-11-5(7)8/h4H,2-3H2,1H3
- InChI Key: CTISQZXTUUHJNC-UHFFFAOYSA-N
- SMILES: CCC(CO[N+](=O)[O-])O[N+](=O)[O-]
Computed Properties
- Exact Mass: 180.03824
- Monoisotopic Mass: 180.03823598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 104.74
1-nitrooxybutan-2-yl nitrate Related Literature
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Samuel J. Rowley-Neale,Jamie M. Fearn,Dale A. C. Brownson,Graham C. Smith,Xiaobo Ji,Craig E. Banks Nanoscale, 2016,8, 14767-14777
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Haibo Tang,Xinlong Tian,Junming Luo,Jianhuang Zeng,Yingwei Li,Huiyu Song,Shijun Liao J. Mater. Chem. A, 2017,5, 14278-14285
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Chieh-Jui Tsou,Chia-yin Chu,Yann Hung,Chung-Yuan Mou J. Mater. Chem. B, 2013,1, 5557-5563
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M. Alonso-Orts,A. M. Sánchez,E. Nogales,J. Piqueras,B. Méndez CrystEngComm, 2017,19, 6127-6132
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